Cas no 2229097-22-5 (2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid
• CAS No: 2229097-22-5
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 6437678
• PubChem ID: 165703543
• Update Time: 2025-10-20

2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid
• 2229097-22-5
• 2-(1-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}cyclobutyl)acetic acid
• EN300-1903919

• Inchi： 1S/C17H29NO4/c1-12-11-18(15(21)22-16(2,3)4)9-6-13(12)17(7-5-8-17)10-14(19)20/h12-13H,5-11H2,1-4H3,(H,19,20)
• InChI Key： OIUIWRLSACCIMI-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)C1CCN(C(=O)OC(C)(C)C)CC1C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid

Comprehensive Guide to 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid (CAS No. 2229097-22-5)

2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid (CAS No. 2229097-22-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a piperidine ring, a cyclobutyl group, and a tert-butoxycarbonyl (Boc) protecting group, making it valuable for drug discovery and medicinal chemistry applications.

The compound's Boc-protected amine functionality enhances its stability during synthetic processes, while the acetic acid moiety provides reactivity for further derivatization. Researchers frequently employ 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid as a building block for creating more complex molecules, particularly in the development of protease inhibitors and other bioactive compounds.

Recent trends in pharmaceutical chemistry have increased demand for piperidine derivatives like this compound, as they serve as crucial scaffolds for CNS-targeting drugs. The 3-methylpiperidin-4-yl component contributes to enhanced blood-brain barrier penetration, making it particularly interesting for neurological disorder research. Many scientists are exploring its potential in developing treatments for Alzheimer's disease and Parkinson's disease.

In synthetic applications, the cyclobutylacetic acid portion offers unique conformational constraints that can improve drug selectivity. This structural feature aligns with current pharmaceutical industry preferences for saturated carbocycles in drug design, as they often provide better metabolic stability compared to aromatic rings. The compound's balanced lipophilicity makes it suitable for optimizing pharmacokinetic properties in drug candidates.

The global market for pharmaceutical intermediates like 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid continues to grow, driven by increasing R&D investments in novel therapeutics. Many contract research organizations (CROs) and academic laboratories seek this compound for their medicinal chemistry programs, particularly those focused on GPCR-targeted drugs and enzyme inhibitors.

Quality control of CAS No. 2229097-22-5 typically involves HPLC analysis to ensure high purity (>98%), which is essential for reproducible research results. Proper storage conditions (typically 2-8°C under inert atmosphere) maintain the compound's stability, particularly protecting the Boc group from premature deprotection. These handling protocols are crucial for researchers working with this sensitive intermediate.

From a regulatory perspective, 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid is classified as a research chemical with no known therapeutic use itself. However, its derivatives may eventually progress through clinical trials, making proper documentation and batch tracking essential for intellectual property protection and regulatory compliance in drug development pipelines.

The synthesis of this compound typically involves multi-step organic transformations, including cyclobutane ring formation, piperidine functionalization, and Boc protection chemistry. Process chemists continue to optimize these routes to improve yields and reduce environmental impact, aligning with growing industry emphasis on green chemistry principles.

Analytical characterization of 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid typically includes NMR spectroscopy (1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm both the compound's identity and purity, which are critical for its intended use in medicinal chemistry programs. Many research groups also perform X-ray crystallography to better understand its three-dimensional conformation.

Future research directions for this compound class may explore its potential in PROTAC technology (Proteolysis Targeting Chimeras), an emerging approach in drug discovery. The compound's ability to incorporate various pharmacophores while maintaining favorable physicochemical properties makes it an attractive candidate for such innovative therapeutic strategies.

For researchers sourcing CAS No. 2229097-22-5, it's important to verify suppliers' certificates of analysis and ensure compliance with relevant chemical safety regulations. While not classified as hazardous, proper laboratory safety protocols should always be followed when handling this compound, including use of personal protective equipment and appropriate ventilation.

The intellectual property landscape surrounding 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid derivatives continues to evolve, with numerous patents filed for related structures in recent years. Pharmaceutical companies actively investigate these scaffolds for various therapeutic indications, particularly in neurological and inflammatory diseases.

In conclusion, 2-(1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutyl)acetic acid represents an important tool for modern drug discovery, combining versatile chemical functionality with favorable drug-like properties. Its continued use in pharmaceutical research underscores the importance of specialized chemical building blocks in developing next-generation therapeutics.